methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride

• IUPAC Name: methyl 2-(2-imino-1,3-benzothiazol-3-yl)acetate;hydrochloride
• InChI: InChI=1S/C10H10N2O2S.ClH/c1-14-9(13)6-12-7-4-2-3-5-8(7)15-10(12)11;/h2-5,11H,6H2,1H3;1H
• InChI Key: XIGYKZINNUWVAC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=N.Cl
• Molecular Formula: C10H11ClN2O2S
• Molecular Weight: 258.73 g/mol

Description

Methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, it has been found to exhibit significant anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. It has also been found to possess antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.
In the field of agriculture, methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride has been found to exhibit significant insecticidal and acaricidal activity against various pests, including aphids, spider mites, and whiteflies. It has also been found to possess herbicidal activity, making it a potential candidate for the development of new herbicides.
In the field of material science, methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride has been found to exhibit significant fluorescent properties, making it a potential candidate for the development of new fluorescent materials.

Mechanism of Action

The mechanism of action of methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride is not fully understood. However, it has been proposed that it exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been proposed that it exerts its insecticidal and acaricidal activity by inhibiting acetylcholinesterase, an enzyme essential for the proper functioning of the nervous system in insects and mites.
Biochemical and Physiological Effects
Methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride has been found to exhibit significant biochemical and physiological effects in various organisms. In cancer cells, it has been found to induce apoptosis by activating the caspase cascade, a series of proteases that play a crucial role in the execution of apoptosis. In insects and mites, it has been found to inhibit acetylcholinesterase, leading to the disruption of the nervous system and ultimately death.

Advantages and Limitations for Lab Experiments

Methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields of scientific research. However, it also has several limitations, including its limited solubility in water and its potential toxicity to humans and other organisms.

Future Directions

There are several future directions for the research and development of methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride. One possible direction is the development of new anticancer agents based on its structure and mechanism of action. Another possible direction is the development of new insecticides and acaricides based on its insecticidal and acaricidal activity. Additionally, the development of new fluorescent materials based on its fluorescent properties is another possible direction for future research.

Synthesis Methods

The synthesis of methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride involves a multistep process that includes the reaction of benzothiazole-2-thiol with ethyl chloroacetate, followed by the reaction of the resulting intermediate with methylamine hydrochloride. The product obtained is then purified by recrystallization to obtain pure methyl (2-imino-1,3-benzothiazol-3(2H)-yl)acetate hydrochloride.